Cas no 598-03-8 (1-Propylsulfonylpropane)

• Product Name: 1-Propylsulfonylpropane
• CAS No: 598-03-8
• MF: C₆H₁₄O₂S
• MW: 150.239161014557
• MDL: MFCD00007570
• CID: 368561
• PubChem ID: 87567721
• Update Time: 2025-07-28

1-Propylsulfonylpropane Chemical and Physical Properties

Names and Identifiers

• Propane,1,1'-sulfonylbis-
• Dipropyl Sulfone
• 1-propylsulfonylpropane
• Propylsulfone
• DIPROPYL SULFATE
• Propyl Sulfone
• Di-n-propyl sulfone
• Propane, 1,1'-sulfonylbis-
• 1-(Propylsulfonyl)propane
• Dipropyl sulphone
• n-Propyl sulfone
• 581DRO3V26
• dipropylsulfone
• (propylsulfonyl)propane
• Propyl sulfone (8CI)
• Propane,1'-sulfonylbis-
• 1,1'-Sulphonylbispropane
• 1-(Propylsulfonyl)propane #
• NSC4865
• JEXYCADTAFPULN-UHFFFAOY
• DTXSID6060501
• D89800
• NSC-4865
• JEXYCADTAFPULN-UHFFFAOYSA-N
• FT-0632487
• Q27261538
• DIPROPYL SULFONE [HSDB]
• 1-(propane-1-sulfonyl)propane
• MFCD00007570
• UNII-581DRO3V26
• NS00034242
• AS-58840
• SCHEMBL152599
• AKOS006223691
• InChI=1/C6H14O2S/c1-3-5-9(7,8)6-4-2/h3-6H2,1-2H
• 598-03-8
• HSDB 6466
• NSC 4865
• D1171
• A832476
• AI3-02075
• EINECS 209-913-0
• DTXCID2042694
• Propane, 1,1'sulfonylbis
• Propyl sulphone
• DB-053469
• Dinpropyl sulfone
• 1-Propylsulfonylpropane

• MDL： MFCD00007570
• Inchi： 1S/C6H14O2S/c1-3-5-9(7,8)6-4-2/h3-6H2,1-2H3
• InChI Key： JEXYCADTAFPULN-UHFFFAOYSA-N
• SMILES： S(CCC)(CCC)(=O)=O

Computed Properties

• Exact Mass: 150.07100
• Monoisotopic Mass: 150.07145086g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 42.5

Experimental Properties

• Density: 1.109 g/mL at 20 °C(lit.)
• Melting Point: 27-31 °C
• Boiling Point: 269.85°C
• Flash Point: 31 °C
• Refractive Index: n20/D 1.413
• PSA: 42.52000
• LogP: 2.30200

1-Propylsulfonylpropane Security Information

• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• Hazardous Material Identification：
• Risk Phrases：R34

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones
• Other Chemical Reagents